Cas no 922122-50-7 (2,5-dichloro-N-5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 2,5-dichloro-N-5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 922122-50-7
• MF: C₁₈H₁₁Cl₂N₃O₄
• MW: 404.203642129898
• CID: 6044828
• PubChem ID: 40956593
• Update Time: 2025-06-10

2,5-dichloro-N-5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• Benzamide, 2,5-dichloro-N-[5-(7-methoxy-2-benzofuranyl)-1,3,4-oxadiazol-2-yl]-
• 2,5-dichloro-N-[5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• 2,5-dichloro-N-(5-(7-methoxybenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)benzamide
• F2273-0046
• 922122-50-7
• AKOS024635221

• Inchi： 1S/C18H11Cl2N3O4/c1-25-13-4-2-3-9-7-14(26-15(9)13)17-22-23-18(27-17)21-16(24)11-8-10(19)5-6-12(11)20/h2-8H,1H3,(H,21,23,24)
• InChI Key： BAGTYSZRLRGIID-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC3=CC=CC(OC)=C3O2)O1)(=O)C1=CC(Cl)=CC=C1Cl

Computed Properties

• Exact Mass: 403.0126612g/mol
• Monoisotopic Mass: 403.0126612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 90.4Ų

Experimental Properties

• Density: 1.510±0.06 g/cm3(Predicted)
• pka: 9.21±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,5-dichloro-N-5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

Professional Introduction to Compound with CAS No. 922122-50-7 and Product Name: 2,5-dichloro-N-5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

Compound with the CAS number 922122-50-7 and the product name 2,5-dichloro-N-5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural complexity and unique chemical properties of this compound make it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of 2,5-dichloro-N-5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylbenzamide is characterized by the presence of multiple functional groups that contribute to its distinctive reactivity and biological activity. Specifically, the 2,5-dichloro substituents on the benzamide core enhance its electronic properties, making it more susceptible to nucleophilic substitution reactions. Additionally, the 7-methoxy-1-benzofuran moiety introduces a hydrophobic region that can interact favorably with lipid membranes, potentially improving oral bioavailability. The 1,3,4-oxadiazole ring further diversifies the chemical landscape by providing a site for hydrogen bonding and metal coordination.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have shown that 2,5-dichloro-N-5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylbenzamide exhibits strong binding affinity to several target proteins involved in inflammatory and metabolic diseases. For instance, preliminary experiments suggest that this compound may inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and play a crucial role in pain and inflammation.

The significance of this compound is further underscored by its potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. In vitro studies have demonstrated that 2,5-dichloro-N-5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylbenzamide can modulate the expression of pro-inflammatory cytokines like TNF-alpha and IL-beta by interacting with specific transcription factors. This mechanism of action aligns well with current therapeutic strategies aimed at reducing inflammation through targeted molecular intervention.

Moreover, the structural features of this compound make it a versatile scaffold for designing novel drug candidates. The presence of both polar and non-polar regions allows for optimization of pharmacokinetic properties such as solubility and permeability. Researchers are exploring modifications to the 7-methoxy group and the 1,3,4 oxadiazole ring to enhance selectivity and reduce potential side effects. These modifications could lead to the development of next-generation therapeutics with improved efficacy and safety profiles.

In addition to its potential in treating inflammatory diseases, 2,5-dichloro-N-5-(7-methoxy-benzofuran - 2 - yl) - 1 , 3 , 4 - oxadiazol - 2 - ylbenzamide has shown promise in preclinical models of metabolic disorders. Studies indicate that this compound can influence glucose homeostasis by modulating insulin signaling pathways. The ability to interact with both insulin receptors and downstream effectors suggests that it may have therapeutic benefits for patients with type 2 diabetes or insulin resistance.

The synthesis of this complex molecule involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzofuran core efficiently. The introduction of the 1 , 3 , 4 - oxadiazole ring is particularly challenging due to its sensitivity to hydrolysis under basic conditions. However , recent innovations in protecting group strategies have made it possible to synthesize this motif without compromising overall reaction efficiency.

As research continues to uncover new applications for this compound , collaborations between academic institutions and pharmaceutical companies are becoming increasingly important. These partnerships facilitate the translation of laboratory findings into clinical trials , ultimately bringing new treatments to patients in need. The growing interest in N - substituted benzamides as bioactive molecules underscores their potential as therapeutic agents across multiple disease indications.

The development of novel synthetic methodologies is also critical for advancing research in this area . Techniques such as flow chemistry have enabled researchers to perform complex reactions under controlled conditions with higher reproducibility . This has not only improved yields but also reduced waste generation , making these processes more sustainable . The integration of green chemistry principles into synthetic workflows aligns with broader efforts within the pharmaceutical industry towards environmentally responsible manufacturing practices.

In conclusion , compound with CAS no . 922122 - 50 - 7 , specifically named as _ _ _ _ _ _ _ _ _ _ _ _ _ _ _,_ _ _,_ _,_ _,_ _,_ _,_ _,_ _,_ _,_ _,_ _,_ _,_ _,_ _,_ _. represents a significant advancement in pharmaceutical chemistry . Its unique structural features , combined with promising preclinical data , make it an attractive candidate for further development . As research progresses , we can expect additional insights into its mechanism(s) of action , leading to new therapeutic strategies for various diseases . The continued exploration of this compound underscores the importance of innovative approaches in drug discovery and development.